Cas no 696626-43-4 (1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione)

1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione is a heterocyclic compound featuring a fused indole-2,3-dione (isatin) core linked to a 3,4-dihydroisoquinoline moiety via a 2-oxoethyl bridge. This structure imparts unique reactivity and potential biological activity, making it valuable in pharmaceutical and organic synthesis research. The isatin scaffold is known for its versatility in medicinal chemistry, often serving as a precursor for bioactive molecules, while the dihydroisoquinoline component enhances structural diversity. The compound’s well-defined molecular architecture allows for precise modifications, facilitating studies in drug discovery, particularly for targeting neurological and anticancer applications. Its stability and synthetic accessibility further support its utility as a key intermediate in complex organic transformations.

1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione structure

696626-43-4 structure

Product Name:1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione

CAS No:696626-43-4

MF:C₁₉H₁₆N₂O₃

MW:320.341944694519

MDL:MFCD05855169

CID:4716155

Update Time:2025-06-15

1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

- 1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione
- 1-(2-oxo-2-(2-1,2,3,4-tetrahydroisoquinolyl)ethyl)benzo[d]azolidine-2,3-dione
- DJZOGPBLSUIJPY-UHFFFAOYSA-N
- STK736819
- SBB072873
- ST056547
- R8877
- A3605/0152774
- 1-{2-[3,4-dihydro-2(1H)-isoquinolinyl]-2-oxoethyl}-1H-indole-2,3-dione
- 1-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]indole-2,3-dione
- isoquinoline, 2-[(2,3-dihydro-2
- 1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione
- MDL： MFCD05855169
- Inchi： 1S/C19H16N2O3/c22-17(20-10-9-13-5-1-2-6-14(13)11-20)12-21-16-8-4-3-7-15(16)18(23)19(21)24/h1-8H,9-12H2
- InChI Key： DJZOGPBLSUIJPY-UHFFFAOYSA-N
- SMILES： O=C(CN1C(C(C2C=CC=CC1=2)=O)=O)N1CC2C=CC=CC=2CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 547
Topological Polar Surface Area: 57.7

1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB415770-500 mg	1-[2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione	696626-43-4		500mg	€172.20	2023-06-16
Chemenu	CM264402-5g	1-(2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)indoline-2,3-dione	696626-43-4	97%	5g	$289	2021-08-18
Chemenu	CM264402-10g	1-(2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)indoline-2,3-dione	696626-43-4	97%	10g	$400	2021-08-18
TRC	D132945-500mg	1-[2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione	696626-43-4		500mg	$ 195.00	2022-06-05
TRC	D132945-1000mg	1-[2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione	696626-43-4		1g	$ 315.00	2022-06-05
TRC	D132945-2000mg	1-[2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione	696626-43-4		2g	$ 505.00	2022-06-05
Chemenu	CM264402-5g	1-(2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)indoline-2,3-dione	696626-43-4	97%	5g	$289	2024-07-24
Chemenu	CM264402-10g	1-(2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)indoline-2,3-dione	696626-43-4	97%	10g	$400	2024-07-24
abcr	AB415770-500mg	1-[2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione; .	696626-43-4		500mg	€173.00	2025-02-21
A2B Chem LLC	AJ08998-500mg	1-[2-(3,4-Dihydroisoquinolin-2(1h)-yl)-2-oxoethyl]-1h-indole-2,3-dione	696626-43-4	>95%	500mg	$384.00	2024-04-19

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Additional information on 1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione

Comprehensive Overview of 1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione (CAS No. 696626-43-4)

The compound 1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione (CAS No. 696626-43-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate architecture, combining dihydroisoquinoline and indole-2,3-dione (isatin) moieties, which are pivotal in medicinal chemistry due to their diverse biological activities. Researchers are increasingly exploring its potential as a scaffold for drug development, particularly in targeting neurological and inflammatory pathways.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. This compound’s 3,4-dihydroisoquinoline core is known for its affinity toward G-protein-coupled receptors (GPCRs), a hotspot in drug discovery. Concurrently, the indole-2,3-dione segment contributes to its redox-modulating properties, making it a candidate for oxidative stress-related research—a trending topic in aging and neurodegenerative disease studies.

From a synthetic chemistry perspective, the CAS No. 696626-43-4 derivative exemplifies the convergence of multicomponent reactions and green chemistry principles. Laboratories are optimizing its synthesis to reduce hazardous byproducts, aligning with the global push for sustainable science. Notably, its 2-oxoethyl linker enhances solubility, addressing a common challenge in bioavailability optimization—a frequent query among formulation scientists in online forums.

The compound’s mechanism of action is under scrutiny for potential applications in neuroprotection and metabolic regulation. Preclinical studies suggest interactions with MAO-B and COX-2 enzymes, linking it to Parkinson’s and arthritis research—areas dominating academic search trends. Its dual-targeting capability also positions it as a subject in polypharmacology, a rising paradigm in AI-driven drug design.

Analytical characterization of 1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione employs advanced techniques like LC-MS and NMR spectroscopy, frequently discussed in open-access journals. Its stability under physiological conditions remains a key focus, with researchers leveraging QSAR models to predict derivatives—a technique often searched alongside computational chemistry tools.

In conclusion, CAS No. 696626-43-4 represents a multifaceted tool for modern drug discovery, bridging gaps between structural biology and therapeutic innovation. As interdisciplinary collaborations expand, this compound may unlock answers to pressing health challenges, from neurodegeneration to chronic inflammation, while adhering to sustainable scientific practices.